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Executive Technical Summary

Undecylcyclohexane (CAS: 54105-66-7) is a high-molecular-weight alkylcycloalkane (

) that serves as a critical reference standard in lipophilicity modeling, tribology, and
chromatographic retention indexing. Unlike linear alkanes, the presence of the cyclohexane
ring introduces specific steric constraints and conformational dynamics that influence its
viscosity, volatility, and solvation behavior.

In drug development, undecylcyclohexane is frequently utilized not as an active
pharmaceutical ingredient (API), but as a hydrophobic probe to model the partition of highly
lipophilic drugs into lipid bilayers. Its physicochemical profile—characterized by extreme
hydrophobicity (Predicted LogP > 8.0) and thermal stability—makes it an ideal model for
studying hydrophobic interactions in Lipid Nanoparticle (LNP) formulations and as a base fluid
in high-performance traction lubricants.

Molecular Architecture & Structural Dynamics

The molecule consists of a saturated cyclohexane ring substituted with a linear undecy! (
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) chain. This hybrid structure dictates its unique properties:

e Ring Conformation: The cyclohexane moiety predominantly exists in the chair conformation,
which is the energetic minimum. The bulky undecyl group occupies the equatorial position to
minimize 1,3-diaxial interactions (steric strain), locking the ring's conformational flipping at

room temperature.
e Chain Dynamics: The

tail exhibits high degrees of motional freedom (gauche/trans isomerism), contributing to the
molecule's liquid state at room temperature despite its high molecular weight (238.46 g/mol ).

o Van der Waals Surface: The extensive surface area of the alkyl chain promotes strong
London dispersion forces, resulting in a high boiling point and significant viscosity compared
to its linear analogue (heptadecane).

Structural Visualization

The following diagram illustrates the steric relationship and conformational preference of the
molecule.
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Figure 1: Conformational logic of Undecylcyclohexane showing the equatorial preference of
the alkyl tail.

Physicochemical Profile

The following data aggregates experimental and predicted values essential for process
engineering and formulation.
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Property Value Unit Method/Source

Molecular Formula

Molecular Weight 238.46 g/mol Calculated

CAS Number 54105-66-7 - Registry
Appearance Colorless Liquid - Visual

Density (20°C) 0.814 g/cm3 Experimental [1]
Boiling Point 315.8 (at 760 mmHg) °C Experimental [1]

Refractive Index (

1.458 - Experimental
)
Flash Point ~137 °C Closed Cup
Predicted
LogP (Octanol/Water) >8.5
(Consensus)

GC (Non-polar

Kovats Index (RI) ~1760
column) [2]

Technical Insight: The high Kovats Retention Index (RI) makes undecylcyclohexane a
standard marker in gas chromatography for calibrating retention times of semi-volatile organic
compounds (SVOCs).

Synthesis & Purification Protocols

The industrial synthesis of undecylcyclohexane typically follows a two-stage workflow:
Friedel-Crafts alkylation followed by catalytic hydrogenation. This route ensures high yield and
control over isomerism.

Protocol: Catalytic Hydrogenation of Undecylbenzene

This method is preferred for generating high-purity saturated cycloalkanes from their aromatic
precursors.

Reagents:
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Precursor: n-Undecylbenzene (CAS: 6742-54-7)

Catalyst: 5% Ruthenium on Carbon (Ru/C) or Raney Nickel

Solvent: n-Hexane or Cyclohexane (anhydrous)

Hydrogen Gas (

Workflow Diagram:
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Figure 2: Synthetic pathway via hydrogenation of alkylbenzenes.

Step-by-Step Methodology:

e Loading: Charge a high-pressure autoclave with n-undecylbenzene (1.0 eq) and 5 mol%
Ru/C catalyst suspended in n-hexane.

o Pressurization: Purge the vessel with
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three times, then pressurize with
to 80 bar.

» Reaction: Heat the mixture to 120°C with vigorous stirring (1000 rpm). Maintain conditions
for 12 hours or until

uptake ceases.

o Work-up: Cool to room temperature and depressurize. Filter the mixture through a Celite pad
to remove the catalyst (Pyrophoric hazard: keep wet).

 Purification: Remove solvent via rotary evaporation. Purify the residue by vacuum distillation
(approx. 165°C at 1.3 kPa) to obtain the target product [3].

Analytical Characterization

Validating the identity of undecylcyclohexane requires distinguishing it from its aromatic
precursor and linear isomers.

Nuclear Magnetic Resonance (NMR)
The

-NMR spectrum is characterized by the absence of aromatic protons (7.0-7.5 ppm) and the
presence of a complex aliphatic envelope.

0.88 ppm (t, 3H): Terminal methyl group (

) of the undecyl chain.

1.10-1.35 ppm (m, ~26H): Overlapping signals from the bulk methylene (

) protons of the chain and the ring.

1.60-1.75 ppm (m, 5H): Equatorial protons of the cyclohexane ring and the methylene group

to the ring.

Absence: No peaks > 2.0 ppm, confirming complete hydrogenation of the aromatic ring [4].
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Infrared Spectroscopy (FT-IR)

e 2920 & 2850 cm~1: Strong asymmetric and symmetric

stretching vibrations (characteristic of long alkyl chains).

e 1450 cm™1;

scissoring deformation.

e No peaks at 3000-3100 cm~*: Confirms absence of

(alkene/aromatic) bonds.[1]

Applications in Research & Development
A. Lipophilicity Standard in Drug Discovery

Undecylcyclohexane is used as a "super-lipophilic" standard (LogP > 8) to calibrate High-
Performance Liquid Chromatography (HPLC) columns used for measuring the hydrophobicity
of drug candidates.

e Mechanism: In Reversed-Phase HPLC, retention time correlates with LogP.
Undecylcyclohexane anchors the high-hydrophobicity end of the calibration curve,
essential for accurate modeling of drugs intended to cross the Blood-Brain Barrier (BBB) or
partition into adipose tissue [5].

B. Tribology and Lubrication

In the field of tribology, alkylcyclohexanes are model components for Traction Fluids.

 Viscosity Index (VI): The cyclohexane ring provides rigidity (high traction coefficient), while
the undecyl tail ensures fluidity. This balance is critical for Continuously Variable
Transmissions (CVTs) where the fluid must transmit force under high shear without
solidifying.

o Thermal Stability: Lacking double bonds, it resists oxidation better than mineral oils, making
it a candidate for space-grade lubricants [6].
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C. Lipid Nanoparticle (LNP) Modeling

Researchers use undecylcyclohexane to simulate the hydrophobic core of LNPs. When
studying the loading capacity of lipid nanoparticles for mMRNA delivery, undecylcyclohexane
serves as a model "cargo" to determine the maximum volume of hydrophobic material the lipid
shell can encapsulate before destabilization occurs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Undecylcyclohexane: Structural Dynamics and
Physicochemical Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584076/docs#undecylcyclohexane-structural-
dynamics-and-physicochemical-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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